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Efficacy of Control Agents Against Fungal Pathogens

Pathogen Control Agent(s)
Experimental
Setting

Key Efficacy Results Source

Rhizoctonia
solani
(Strawberry)

Trichoderma
asperellum FC80

Greenhouse 38% disease reduction efficacy
[1]

Rhizoctonia
solani
(Strawberry)

FC80 +
Biostimulant (GH)

Greenhouse 42% disease reduction efficacy

[1]

Rhizoctonia
solani
(Strawberry)

FC80 + MSA35 +
GH

Greenhouse 43% disease reduction efficacy
[1]

Rhizoctonia
solani
(Strawberry)

Tolclofos-methyl
(Chemical
Standard)

Greenhouse Used as a positive control for

comparison [1]

Rhizoctonia
solani (Lupine)

Entrophospora
lutea (AMF)

Greenhouse &
Field

As effective as Rizolex-T
(contains tolclofos-methyl) in
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Pathogen Control Agent(s)
Experimental
Setting

Key Efficacy Results Source

disease reduction; superior in
enhancing plant growth and

yield [2]

Rhizoctonia
solani (Lupine)

Rizolex-T
(Tolclofos-methyl +
Thiram)

Greenhouse &

Field

Chemical standard for

comparison; effective in
disease reduction [2]

Sclerotinia
sclerotiorum
(Potato)

Combination of 4
Trichoderma spp.

Field Effective disease control;
alternating use with synthetic

fungicides was similarly
effective [3]

Detailed Experimental Protocols

The efficacy data in the table above comes from studies with specific and rigorous methodologies. Here are

the experimental details for the two main studies.

Greenhouse Trial on Strawberry (against R. solani)

This study provides a direct comparison between BCAs and tolclofos-methyl [1].

Pathogen Inoculation: Potted strawberry plants (cultivar 'Elodì') were planted in a peat substrate

that had been artificially infested with R. solani biomass.
Treatment Application:

BCAs & Biostimulants: Experimental antagonists (Fusarium oxysporum MSA35, Trichoderma
asperellum FC80) and biostimulants (AMF, non-microbial GH) were applied both alone and in
combination. Applications were done via root immersion immediately before transplanting,
followed by a soil drench 15 days later.

Chemical Standard: Tolclofos-methyl was included as a chemical control for comparison.
Data Collection: Plants were monitored for the development of crown and root rot symptoms, and

disease severity was calculated.
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Greenhouse & Field Trial on Lupine (against R. solani)

This study compared the fungicide Rizolex-T (which contains tolclofos-methyl and thiram) with various

Arbuscular Mycorrhizal Fungi (AMF) [2].

Pathogen Inoculation: Lupine plants were grown in soil artificially infested with R. solani.
Treatment Application:

BCAs: Four species of AMF (Entrophospora etunicata, Rhizophagus clarus, R. intraradices,

Entrophospora lutea) and their mixture were used as seed or soil treatments.
Chemical Standard: Rizolex-T was used as the chemical fungicide control.

Data Collection: Researchers measured damping-off disease incidence, survival rates, root rot
incidence, and various plant growth parameters (height, fresh and dry weight, nodulation). The

studies were conducted under both greenhouse and field conditions.

The workflow for these types of integrated studies can be summarized as follows:

Study Design

Greenhouse Experiments Field Experiments

Data Collection & Analysis

Pathogen Inoculation
(Infested soil/substrate)

Treatment Application
(BCAs, Biostimulants, Chemical Fungicides)

Monitor Disease Symptoms
(Damping-off, Root Rot)

Measure Plant Growth
(Height, Weight, Nodulation, Yield)

Click to download full resolution via product page

Key Findings and Research Context

The data suggests several important trends for researchers considering integrated pest management:

Synergistic Effects: Combinations of different BCAs or BCAs with biostimulants often showed higher
efficacy than individual agents, as seen in the strawberry study where Trichoderma asperellum
FC80 combined with a biostimulant (GH) achieved 42% efficacy, outperforming FC80 alone
(38%) [1].
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Performance Parity with Chemicals: In the lupine study, the AMF species Entrophospora lutea
was as effective as the chemical fungicide Rizolex-T in reducing disease and was superior in
enhancing plant growth and yield [2]. This highlights a key potential advantage of BCAs.

Integrated Strategies are Viable: A preprint on potato white mold found that a combination of four
Trichoderma species was effective, and that alternating applications of this Trichoderma mix with
synthetic fungicides was similarly effective [3]. This supports a strategy of combining biological and
chemical controls to reduce fungicide reliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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